Cas no 70124-54-8 (Ethyl 4-sulfanylbutanoate)

Ethyl 4-sulfanylbutanoate (CAS 5466-06-8) is a sulfur-containing ester with the molecular formula C₆H₁₂O₂S. This compound is characterized by its thiol functional group, which imparts distinctive reactivity and odor properties. It is commonly utilized in organic synthesis and flavor/fragrance applications due to its ability to introduce sulfanyl moieties or contribute sulfurous, fruity notes. The ester group enhances its solubility in organic solvents, facilitating its use in various chemical processes. Ethyl 4-sulfanylbutanoate is valued for its versatility in constructing sulfur-bearing intermediates and its role in modulating aroma profiles in specialty formulations. Proper handling is advised due to its potential sensitivity to oxidation and strong odor.

Ethyl 4-sulfanylbutanoate structure

Product Name:Ethyl 4-sulfanylbutanoate

CAS No:70124-54-8

MF:C₆H₁₂O₂S

MW:148.223280906677

CID:883976

PubChem ID:271824

Update Time:2025-05-28

Ethyl 4-sulfanylbutanoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-sulfanylbutanoate
- 4-Mercapto-buttersaeure-aethylester
- 4-mercapto-butyric acid ethyl ester
- AC1L6QWR
- AC1Q657M
- AG-G-73723
- AR-1I9329
- CTK2H9317
- Et-4-mercapto-butyrat
- ethyl 4-mercaptobutanoate
- ethyl 4-mercaptobutyrate
- NSC115788
- WDVYWDXJAICLFJ-UHFFFAOYSA-N
- NSC-115788
- DTXSID50297387
- EN300-7181066
- SCHEMBL5830474
- 70124-54-8
- Inchi： 1S/C6H12O2S/c1-2-8-6(7)4-3-5-9/h9H,2-5H2,1H3
- InChI Key： WDVYWDXJAICLFJ-UHFFFAOYSA-N
- SMILES： CCOC(CCCS)=O

Computed Properties

Exact Mass: 148.05586
Monoisotopic Mass: 148.056
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 5
Complexity: 83.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 27.3Å²

Experimental Properties

Density: 1.021
Boiling Point: 198.4°C at 760 mmHg
Flash Point: 81.4°C
Refractive Index: 1.456
PSA: 26.3
LogP: 1.25950

Ethyl 4-sulfanylbutanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7181066-0.05g	ethyl 4-sulfanylbutanoate	70124-54-8	95%	0.05g	$76.0	2023-05-26
Enamine	EN300-7181066-0.1g	ethyl 4-sulfanylbutanoate	70124-54-8	95%	0.1g	$113.0	2023-05-26
Enamine	EN300-7181066-0.25g	ethyl 4-sulfanylbutanoate	70124-54-8	95%	0.25g	$162.0	2023-05-26
Enamine	EN300-7181066-0.5g	ethyl 4-sulfanylbutanoate	70124-54-8	95%	0.5g	$310.0	2023-05-26
Enamine	EN300-7181066-1.0g	ethyl 4-sulfanylbutanoate	70124-54-8	95%	1g	$414.0	2023-05-26
Enamine	EN300-7181066-2.5g	ethyl 4-sulfanylbutanoate	70124-54-8	95%	2.5g	$810.0	2023-05-26
Enamine	EN300-7181066-5.0g	ethyl 4-sulfanylbutanoate	70124-54-8	95%	5g	$1199.0	2023-05-26
Enamine	EN300-7181066-10.0g	ethyl 4-sulfanylbutanoate	70124-54-8	95%	10g	$1778.0	2023-05-26
1PlusChem	1P005LM3-50mg	ethyl 4-sulfanylbutanoate	70124-54-8	95%	50mg	$152.00	2024-04-21
1PlusChem	1P005LM3-100mg	ethyl 4-sulfanylbutanoate	70124-54-8	95%	100mg	$196.00	2024-04-21